Cas no 2044722-80-5 (3-Cyclopentyl-2-oxopyrrolidine-3-carboxylic acid)

• Product Name: 3-Cyclopentyl-2-oxopyrrolidine-3-carboxylic acid
• CAS No: 2044722-80-5
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD30476119
• CID: 4634529
• PubChem ID: 126816887
• Update Time: 2025-05-26

3-Cyclopentyl-2-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-2-oxopyrrolidine-3-carboxylic acid
• Z2658867442
• 3-Cyclopentyl-2-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD30476119
• Inchi： 1S/C10H15NO3/c12-8-10(9(13)14,5-6-11-8)7-3-1-2-4-7/h7H,1-6H2,(H,11,12)(H,13,14)
• InChI Key： WTXLBDVMTVDMID-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)(CCN1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 66.4

Additional information on 3-Cyclopentyl-2-oxopyrrolidine-3-carboxylic acid

Professional Introduction to 3-Cyclopentyl-2-oxopyrrolidine-3-carboxylic Acid (CAS No. 2044722-80-5)

3-Cyclopentyl-2-oxopyrrolidine-3-carboxylic acid, with the CAS number 2044722-80-5, is a significant compound in the field of pharmaceutical chemistry and drug development. This heterocyclic carboxylic acid derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a cyclopentyl group attached to a pyrrolidine ring, which is further functionalized with a carbonyl group and a carboxylic acid moiety. Such structural motifs are of great interest in the design of novel bioactive molecules.

The< strong>3-cyclopentyl-2-oxopyrrolidine-3-carboxylic acid scaffold presents an intriguing platform for synthetic modifications, enabling the exploration of diverse pharmacophores. The presence of both the cyclopentyl and pyrrolidine rings introduces conformational flexibility, which can be exploited to optimize binding interactions with biological targets. This compound has been studied in the context of developing small-molecule inhibitors for various therapeutic applications.

In recent years, there has been a surge in research focused on heterocyclic compounds as pharmacological agents. The< strong>pyrrolidine core is particularly well-represented in drug discovery due to its prevalence in bioactive natural products and synthetic drugs. The incorporation of a cyclopentyl group enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and target binding. This combination of features makes< strong>3-cyclopentyl-2-oxopyrrolidine-3-carboxylic acid a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential utility in the development of enzyme inhibitors. The carboxylic acid group and the oxopyrrolidine ring can serve as hydrogen bond donors or acceptors, facilitating specific interactions with enzymatic active sites. For instance, studies have shown that derivatives of this type can interact with metalloenzymes and proteases, which are key targets in diseases such as cancer and inflammation. The< strong>cyclopentyl substituent may also contribute to steric hindrance, helping to fine-tune binding affinities.

The< strong>CAS No. 2044722-80-5 identification ensures that researchers have a standardized reference for this compound, facilitating its use in both academic and industrial settings. The synthesis of< strong>3-cyclopentyl-2-oxopyrrolidine-3-carboxylic acid involves multi-step organic reactions, often starting from readily available precursors such as cyclopentanone or pyrrole derivatives. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired heterocyclic framework efficiently.

In terms of biological activity, preliminary studies on< strong>3-cyclopentyl-2-oxopyrrolidine-3-carboxylic acid have revealed interesting properties that warrant further exploration. For example, it has shown promise as an inhibitor of certain kinases involved in cell signaling pathways relevant to cancer progression. Additionally, its ability to modulate neurotransmitter receptors has been observed in preclinical models, suggesting potential applications in neurodegenerative disorders. These findings underscore the importance of< strong>CAS No. 2044722-80-5-labeled compounds in drug discovery pipelines.

The structural diversity offered by< strong>3-cyclopentyl-2-oxopyrrolidine-3-carboxylic acid also makes it a valuable scaffold for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been utilized to predict how this compound might interact with biological targets at an atomic level. These computational approaches complement experimental efforts by providing insights into binding modes and optimizing lead compounds before they enter more costly phases of drug development.

The pharmaceutical industry continues to invest heavily in developing novel heterocyclic compounds due to their inherent biological activity and synthetic accessibility.< strong>CAS No. 2044722-80-5-referenced materials like< strong>3-cyclopentyl-2-oxopyrrolidine-3-carboxylic acid are integral to this effort. By leveraging advanced synthetic methodologies and biophysical techniques, researchers aim to identify new therapeutic agents that address unmet medical needs effectively.

In conclusion,< strong>3-cyclopentyl-2 oxopyrrolidine - 3 - carboxylic acid (CAS No. 2044722 - 80 - 5) represents a fascinating compound with significant potential in medicinal chemistry.< Its unique structural features position it as a valuable tool for developing innovative treatments across multiple therapeutic areas.< Strong>CAS No. 2044722 - 80 - 5-labeled compounds continue to drive progress in drug discovery by providing researchers with well-characterized starting points for further exploration.